Cas no 1015844-27-5 (4-(3,5-Dimethyl-pyrazol-1-yl)-butan-1-ol)

• Product Name: 4-(3,5-Dimethyl-pyrazol-1-yl)-butan-1-ol
• CAS No: 1015844-27-5
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 1074895
• PubChem ID: 18524019
• Update Time: 2025-04-20

4-(3,5-Dimethyl-pyrazol-1-yl)-butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-Dimethyl-pyrazol-1-yl)-butan-1-ol
• 1-((4-Hydroxyphenyl)methyl)-6-methoxy-7-isoquinolinol
• 1-(4-hydroxy-benzyl)-6-methoxy-isoquinolin-7-ol
• 1-(4-hydroxybutyl)-3,5-dimethyl-1H-pyrazole
• 7-Isoquinolinol, 1-((4-hydroxyphenyl)methyl)-6-methoxy-
• AC1MJ48I
• Juzirine
• 4-(3,5-dimethylpyrazol-1-yl)butan-1-ol
• 4-(3,5-Dimethyl-1H-pyrazol-1-yl)butan-1-ol
• AKOS000302722
• 1015844-27-5

• MDL： MFCD08687685
• Inchi： 1S/C9H16N2O/c1-8-7-9(2)11(10-8)5-3-4-6-12/h7,12H,3-6H2,1-2H3
• InChI Key： USCKYVAKIXSPKF-UHFFFAOYSA-N
• SMILES： OCCCCN1C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 168.126263138g/mol
• Monoisotopic Mass: 168.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38Ų

4-(3,5-Dimethyl-pyrazol-1-yl)-butan-1-ol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles